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Compound of Interest

Compound Name:
Histone Acetyltransferase Inhibitor

II

Cat. No.: B1339728 Get Quote

Proper handling and disposal of Histone Acetyltransferase (HAT) Inhibitor II are critical for

maintaining laboratory safety and environmental compliance. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to manage this

compound responsibly. Adherence to these protocols, in conjunction with your institution's

specific Environmental Health & Safety (EHS) guidelines, is essential.

Immediate Safety and Handling
Before handling Histone Acetyltransferase Inhibitor II, ensure you are familiar with its

properties and have the appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, chemical-resistant gloves, and safety glasses with side shields.[1]

Ventilation: Handle the solid compound and prepare solutions in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust or vapors.[2]

Storage: Store the compound at its recommended temperature of 2-8°C, protected from

light.[3][4]

Chemical and Physical Properties
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A summary of the key quantitative data for Histone Acetyltransferase Inhibitor II is provided

below.

Property Value

CAS Number 932749-62-7[3][4]

Molecular Formula C₂₀H₁₆Br₂O₃[3][4]

Molecular Weight 464.15 g/mol [3][4]

Form Solid[3][4]

Solubility DMSO: 25 mg/mL[3][4], Ethanol: 10 mg/mL[3][4]

Storage Temperature 2-8°C[3][4]

Storage Class 11 - Combustible Solids[3][4]

Water Hazard Class WGK 1 (Slightly hazardous to water)[3][4]

Disposal Procedures
Disposal of Histone Acetyltransferase Inhibitor II must be treated as hazardous chemical

waste. Under no circumstances should this compound or its solutions be disposed of down the

drain or in regular trash.[5][6] Evaporation in a fume hood is not a permissible method of

disposal.[5][6]

General Principles:

Segregation: Keep waste streams separate. Do not mix Histone Acetyltransferase
Inhibitor II waste with incompatible chemicals, such as strong acids, bases, or oxidizing

agents.[2][5][7]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name of the contents.

Containment: Use only approved, chemically compatible waste containers. Keep containers

securely closed at all times, except when adding waste.[6][8]
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Location: Store all hazardous waste in a designated Satellite Accumulation Area (SAA) within

the laboratory.[5][8]

Experimental Protocol: Waste Disposal Workflow
This protocol outlines the step-by-step process for managing different waste streams

containing Histone Acetyltransferase Inhibitor II.

1. Unused or Expired Solid Compound:

If possible, keep the material in its original, labeled container.
Ensure the container cap is tightly sealed.
Place the container in the designated SAA for solid hazardous waste.
Arrange for pickup through your institution's EHS department.

2. Liquid Waste (Solutions in DMSO, Ethanol, etc.):

Designate a specific, compatible waste container for halogenated organic solvent waste.
Carefully pour the liquid waste into the container, avoiding splashes.
Securely close the container lid immediately after adding the waste.
When the container is full (do not overfill), arrange for pickup by EHS.

3. Contaminated Labware (Gloves, Pipette Tips, Wipes):

Collect all solid materials that have come into direct contact with the inhibitor in a designated,
lined container or a heavy-duty plastic bag labeled as hazardous solid waste.
Once the container is full, seal it and place it in the SAA.
Arrange for EHS pickup.

4. Empty Stock Containers:

To render a container "empty" under regulatory standards, perform a triple rinse.[8][9]
First Rinse: Add a small amount of a suitable solvent (such as ethanol) to the empty
container, cap it, and rinse thoroughly. This first rinsate must be collected and disposed of as
liquid hazardous waste.[8][9]
Second & Third Rinse: Subsequent rinses with water can typically be disposed of down the
drain, but confirm this with your institutional policy.[9]
After triple-rinsing, deface or remove the original label to prevent confusion.[6]
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Dispose of the rinsed, unlabeled container as regular non-hazardous trash or glass waste,
as per your facility's rules.[6]

Disposal Process Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Histone Acetyltransferase Inhibitor II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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